Cas no 132734-42-0 (Benzoic acid, 6-amino-2-methyl-3-nitro-, methyl ester (9CI))

• Product Name: Benzoic acid, 6-amino-2-methyl-3-nitro-, methyl ester (9CI)
• CAS No: 132734-42-0
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• MDL: MFCD27958352
• CID: 1023180
• PubChem ID: 15334532
• Update Time: 2025-04-20

Benzoic acid, 6-amino-2-methyl-3-nitro-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 6-amino-2-methyl-3-nitro-, methyl ester (9CI)
• 6-amino-2-methyl-3-nitro-benzoic acid methyl ester
• 6-amino-2-methyl-3-nitrobenzoic acid methyl ester
• SCHEMBL5310060
• SY078698
• AMY9117
• 132734-42-0
• Methyl 6-amino-2-methyl-3-nitrobenzoate
• FCHYFMJAPJAFPN-UHFFFAOYSA-N
• MFCD27958352
• Methyl 2-methyl-3-nitro-6-aminobenzoate

• MDL： MFCD27958352
• Inchi： 1S/C9H10N2O4/c1-5-7(11(13)14)4-3-6(10)8(5)9(12)15-2/h3-4H,10H2,1-2H3
• InChI Key： FCHYFMJAPJAFPN-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=C(C=1C)[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 210.0641
• Monoisotopic Mass: 210.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98.1Ų

Experimental Properties

• PSA: 95.46